Cas no 1807037-04-2 (4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1807037-04-2
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4898313
• Update Time: 2025-06-19

4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-2-11-7(17(8,15)16)5(12(13)14)4(3)6(9)10/h2,6H,1H3
• InChI Key： ZPPJLCPNPXPVCR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(F)F)C(C)=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride

Professional Introduction to 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl Chloride (CAS No. 1807037-04-2)

4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, identified by the CAS number 1807037-04-2, belongs to the class of pyridine derivatives, which are widely recognized for their broad spectrum of biological activities. The presence of both a difluoromethyl group and a nitro substituent in its molecular structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride functionality at the 2-position of the pyridine ring enhances the compound's reactivity, particularly in nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for the introduction of sulfonamide moieties, which are prevalent in many pharmacologically active agents. The combination of these structural elements makes 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group, in particular, is well-documented for its ability to increase metabolic resistance, thereby extending the half-life of parent compounds. This property has been leveraged in the design of next-generation therapeutics targeting various diseases, including cancer and infectious disorders. The nitro group, while providing electron-withdrawing effects that modulate reactivity, also contributes to the overall electronic landscape of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride is its utility as a building block in synthetic chemistry. The sulfonyl chloride moiety readily reacts with amines to form sulfonamides, which are crucial pharmacophores in many drugs. For instance, recent studies have highlighted the role of sulfonamides in inhibiting enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are key targets in antimalarial and anti-inflammatory therapies, respectively. The structural flexibility offered by this compound allows chemists to modify its core scaffold and append functional groups to tailor specific biological activities.

The 5-methyl substituent in the pyridine ring further influences the electronic properties and steric environment of the molecule. This modification can impact both the solubility and binding affinity of derivatives when interacting with biological macromolecules. Researchers have utilized computational modeling and experimental techniques to optimize these parameters, leading to more effective drug candidates. The nitropyridine core itself is known for its ability to engage with various biological receptors and enzymes, making it a fertile ground for medicinal chemists seeking novel therapeutic interventions.

Recent advancements in synthetic methodologies have enabled more efficient access to complex derivatives of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the preparation process, allowing for rapid exploration of structural diversity. These innovations have accelerated the discovery pipeline, enabling researchers to screen larger libraries of compounds more effectively. As a result, there is increasing evidence suggesting that derivatives of this compound may hold promise for treating conditions ranging from neurodegenerative diseases to metabolic disorders.

The pharmaceutical industry has been particularly keen on exploring pyridine-based scaffolds due to their proven efficacy in drug development. The combination of electronic and steric effects provided by substituents like difluoromethyl, methyl, and nitro offers a rich palette for designing molecules with tailored properties. For example, recent publications have demonstrated successful applications of pyridine derivatives in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The sulfonyl chloride functionality serves as an excellent handle for further functionalization, allowing chemists to introduce additional pharmacophores or improve physicochemical properties such as lipophilicity and solubility.

In conclusion,4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-sulfonyl chloride (CAS No. 1807037-04-2) represents a significant asset in modern drug discovery efforts. Its unique structural features enable diverse chemical modifications, making it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and biological targets,this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.